Cas no 759-05-7 (2-Oxo-3-methylbutanoic acid >90%)
759-05-7 structure
Product Name:2-Oxo-3-methylbutanoic acid >90%
CAS No:759-05-7
MF:C5H8O3
MW:116.115221977234
MDL:MFCD00040427
CID:564891
PubChem ID:49
Update Time:2025-10-05
2-Oxo-3-methylbutanoic acid >90% Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-oxobutanoic acid
- 3-Methyl-2-oxo-butanoic Acid
- 3-METHYL-2-OXOBUTYRIC ACID
- Butanoic acid,3-methyl-2-oxo-
- alpha-keto-Isovaleric acid
- alpha-keto-beta-Methylbutyric acid
- alpha-Ketoisovalerate
- alpha-Ketoisovaleric acid
- 2-Ketoisovaleric acid
- alpha-ketovaline
- 2-oxoisovalerate
- Butanoic acid, 3-methyl-2-oxo-
- 2-Oxoisovaleric acid
- 2-ketovaline
- 3-methyl-2-oxobutanoate
- 2-keto-3-methylbutyric acid
- 2-oxo-3-methylbutanoate
- 2-oxoisopentanoate
- alpha-oxoisovalerate
- Dimethylpyruvic acid
- a-ketoisovaleric acid
- KETOVALINE
- Isopropylglyoxylic acid
- 2-Oxo-3-methylbut
- alpha-oxo-beta-methylbutyricacid
- 2-Ketoisovalerate
- alpha-keto-isovalerate
- 2-Oxo-3-methylbutyric acid
- alpha-oxoisovaleric acid
- 3-methyl-2-oxobutyrate
- 2-Oxo-3-methylbutanoic acid
- 2-Oxo-3-methylbutanoic acid >90%
-
- MDL： MFCD00040427
- Inchi： 1S/C5H8O3/c1-3(2)4(6)5(7)8/h3H,1-2H3,(H,7,8)
- InChI Key： QHKABHOOEWYVLI-UHFFFAOYSA-N
- SMILES： CC(C(C(=O)O)=O)C
Computed Properties
- Exact Mass: 116.04700
- Monoisotopic Mass: 116.047344
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 0.12
Experimental Properties
- Density: 1.125±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 31.5 ºC
- Boiling Point: 170.5 ºC
- Flash Point: 71.0±15.2 ºC,
- Refractive Index: 1.3850
- Solubility: Dissolution (48 g/l) (25 º C),
- PSA: 54.37000
- LogP: 0.29610
- FEMA: 3869 | 3-METHYL-2-OXOBUTANOIC ACID
2-Oxo-3-methylbutanoic acid >90% Security Information
- Hazard Statement： H302-H315-H319-H335
- Storage Condition：Pure form -20°C 3 years In solvent -80°C 6 months -20°C 1 month
2-Oxo-3-methylbutanoic acid >90% Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-Oxo-3-methylbutanoic acid >90% Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 214722-250mg |
3-Methyl-2-oxobutanoic acid |
759-05-7 | 95% | 250mg |
￡63.00 | 2022-03-01 | |
| Fluorochem | 214722-5g |
3-Methyl-2-oxobutanoic acid |
759-05-7 | 95% | 5g |
￡307.00 | 2022-03-01 | |
| TRC | O858060-50mg |
2-Oxo-3-methylbutanoic acid >90% |
759-05-7 | 50mg |
$ 58.00 | 2023-09-06 | ||
| TRC | O858060-100mg |
2-Oxo-3-methylbutanoic acid >90% |
759-05-7 | 100mg |
$ 81.00 | 2023-09-06 | ||
| TRC | O858060-500mg |
2-Oxo-3-methylbutanoic acid >90% |
759-05-7 | 500mg |
$ 201.00 | 2023-09-06 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci10410-100mg |
alpha-Ketoisovaleric acid(3-Methyl-2-oxobutanoic acid) |
759-05-7 | 98% | 100mg |
￥453.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci10410-500mg |
alpha-Ketoisovaleric acid(3-Methyl-2-oxobutanoic acid) |
759-05-7 | 98% | 500mg |
￥881.00 | 2023-09-09 | |
| ChemScence | CS-W006057-1g |
3-Methyl-2-oxobutanoic acid |
759-05-7 | 99.10% | 1g |
$57.0 | 2022-04-26 | |
| ChemScence | CS-W006057-5g |
3-Methyl-2-oxobutanoic acid |
759-05-7 | 99.10% | 5g |
$171.0 | 2022-04-26 | |
| ChemScence | CS-W006057-10g |
3-Methyl-2-oxobutanoic acid |
759-05-7 | 99.10% | 10g |
$285.0 | 2022-04-26 |
2-Oxo-3-methylbutanoic acid >90% Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
759-05-7 (2-Oxo-3-methylbutanoic acid >90%) Related Products
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